N,N'-1,2-ethanediylbis(6-methylnicotinamide)

• IUPAC Name: 6-methyl-N-[2-[(6-methylpyridine-3-carbonyl)amino]ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C16H18N4O2/c1-11-3-5-13(9-19-11)15(21)17-7-8-18-16(22)14-6-4-12(2)20-10-14/h3-6,9-10H,7-8H2,1-2H3,(H,17,21)(H,18,22)
• InChI Key: YIGRCUIZKJCXQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)NCCNC(=O)C2=CN=C(C=C2)C
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol

Description

Synthesis Analysis

The synthesis of related nicotinamide derivatives often involves oxidation reactions and complexation with metals. For instance, the oxidation of N-methylnicotinamide has been performed using alkaline ferricyanide, leading to various pyridone derivatives, a process that could potentially be adapted for the synthesis of N,N'-1,2-ethanediylbis(6-methylnicotinamide) (Pullman & Colowick, 1954).

Molecular Structure Analysis

The molecular structure of closely related compounds like 6-methylnicotinamide has been elucidated using crystallography, showing no significant differences in structural parameters compared to nicotinamide. This indicates low electronic effects, suggesting steric effects might be more significant in coordination chemistry, which could also apply to N,N'-1,2-ethanediylbis(6-methylnicotinamide) (Schlenker & Staples, 2002).

Chemical Reactions and Properties

The redox-noninnocence of ligands related to N,N'-1,2-ethanediylbis(6-methylnicotinamide) has been demonstrated in studies involving metal complexes. This suggests potential reactivity and participation in electron transfer processes, indicating complex chemical behavior (Mondal, Weyhermüller, & Wieghardt, 2009).

Physical Properties Analysis

Related compounds have been analyzed for their physical properties, including solubility in various solvents, which is crucial for understanding the behavior of N,N'-1,2-ethanediylbis(6-methylnicotinamide) in different environments (Guo et al., 2014).

Scientific Research Applications

Fluorimetric Estimation and Differentiation

• N,N'-1,2-ethanediylbis(6-methylnicotinamide) has been studied for its fluorimetric estimation and differentiation from coenzymes. This involves measuring fluorescence in the presence of different solvents and conditions, which aids in differentiating it from similar compounds (Carpenter & Kodicek, 1950).

Complexation with Polyols

• Research on the complexation of methylboronic acid with polyols, including N,N'-1,2-ethanediylbis(6-methylnicotinamide), has been conducted. This involves studying equilibrium constants and reactions of these complexes, which are crucial for understanding their chemical behavior (Pizer & Tihal, 1992).

Role in Cancer Epigenetics

• A significant application in cancer research is the study of Nicotinamide N-methyltransferase (NNMT) overexpression in cancers. NNMT affects the methylation potential of cancer cells, leading to altered epigenetic states and contributing to tumorigenesis. N,N'-1,2-ethanediylbis(6-methylnicotinamide) plays a role in this pathway (Ulanovskaya, Zuhl, & Cravatt, 2013).

Application in Fumigation

• It's used in the study of alternative fumigants like ethanedinitrile for wood products and logs. This research is vital for finding environmentally friendly and effective fumigation methods (Park, Ren, & Lee, 2021).

Renal Transporter Activity

• Its derivative, N1-methylnicotinamide, is investigated as an endogenous probe for renal transporter activity. This has implications in understanding renal function and drug interactions (Bergagnini-Kolev, Hebert, Easterling, & Lin, 2017).

Electrochemical Studies

• Electroreduction studies in different solutions provide insights into the electrochemical behavior of N1-methylnicotinamide, a related compound. This research is fundamental in understanding its reactivity and potential applications in electrochemistry (Galvín & Mellado, 1989).

Coordination Polymers

• N,N'-1,2-ethanediylbis(6-methylnicotinamide) is used as a ligand in the formation of coordination polymers with Cu(I) ions. This research is significant for the development of novel materials with specific chemical and physical properties (Robin, Fromm, Goesmann, & Bernardinelli, 2003).

Therapeutic Potential

• N1-Methylnicotinamide shows potential therapeutic effects, such as anti-inflammatory and antithrombotic actions. It's studied for its role in enhancing nitric oxide production and vasorelaxation in human blood vessels, which has implications for treating endothelial dysfunction (Domagala et al., 2012).